Cas no 90407-18-4 (3-(2,3-Dichlorophenyl)-2-mercapto-2-propenoic acid)

• Product Name: 3-(2,3-Dichlorophenyl)-2-mercapto-2-propenoic acid
• CAS No: 90407-18-4
• MF: C₉H₆Cl₂O₂S
• MW: 249.113739490509
• CID: 2856871
• PubChem ID: 86251829
• Update Time: 2025-04-21

3-(2,3-Dichlorophenyl)-2-mercapto-2-propenoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Dichlorophenyl)-2-mercapto-2-propenoic acid
• 90407-18-4
• DTXSID801229865

• Inchi： 1S/C9H6Cl2O2S/c10-6-3-1-2-5(8(6)11)4-7(14)9(12)13/h1-4,14H,(H,12,13)
• InChI Key： RWXDFWWDERSXCL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C=C(C(=O)O)S)Cl

Computed Properties

• Exact Mass: 247.9465560Da
• Monoisotopic Mass: 247.9465560Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3Ų